Cas no 2639456-66-7 (methyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: methyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2639456-66-7
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 5643020
• PubChem ID: 165897025
• Update Time: 2025-11-05

methyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate
• EN300-27783448
• 2639456-66-7
• methyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C10H15F2NO2/c1-15-9(14)6-2-7-4-13-5-8(3-6)10(7,11)12/h6-8,13H,2-5H2,1H3
• InChI Key： LOKHGAOYYWELSW-UHFFFAOYSA-N
• SMILES： FC1(C2CNCC1CC(C(=O)OC)C2)F

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

Comprehensive Overview of Methyl 9,9-Difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 2639456-66-7)

The compound methyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 2639456-66-7) is a fluorinated bicyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro substitution and azabicyclo[3.3.1]nonane scaffold, make it a subject of growing interest among chemists and researchers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "synthesis of fluorinated bicyclic compounds" and "role of azabicyclo derivatives in drug discovery."

Structurally, methyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate belongs to the class of bridged nitrogen heterocycles, which are increasingly explored for their bioactivity and stability. The presence of fluorine atoms at the 9-position enhances its lipophilicity and metabolic stability, a feature highly sought after in modern medicinal chemistry. Researchers investigating "fluorine in drug design" or "bioisosteres for improved pharmacokinetics" will find this compound particularly relevant. Its carboxylate ester moiety further allows for versatile derivatization, enabling applications in prodrug development and targeted delivery systems.

In the context of current trends, this compound aligns with the rising demand for sustainable fluorination methods and green chemistry approaches. Laboratories focusing on "catalytic C-F bond formation" or "solvent-free synthesis of heterocycles" may leverage its structure as a model substrate. Additionally, the azabicyclo[3.3.1]nonane core shares structural similarities with tropane alkaloids, sparking interest in its potential neurological applications without crossing into regulated territory. This connection addresses frequent searches like "non-addictive neuroactive scaffolds" and "nitrogen-rich CNS candidates."

From a technical perspective, the 2639456-66-7 CAS registry entry provides critical data for reproducibility and regulatory compliance, a priority for industrial and academic users alike. Analytical techniques such as NMR and LC-MS are typically employed to characterize this compound, topics frequently searched alongside "spectral analysis of fluorinated heterocycles." Its stability under standard storage conditions (typically -20°C under inert atmosphere) makes it practical for long-term research projects, addressing practical concerns like "handling air-sensitive fluorinated compounds."

The commercial and research significance of methyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate continues to grow, particularly in fragment-based drug discovery (FBDD) where its rigid bicyclic framework serves as a valuable scaffold. This aligns with trending searches for "three-dimensional fragments for FBDD" and "privileged structures in lead optimization." Furthermore, its potential as a building block for covalent inhibitors—without employing hazardous warheads—makes it a safe yet innovative option for probe development.

Environmental considerations also play a role in its appeal. Unlike persistent fluorinated pollutants, this compound's hydrolyzable ester group and moderate molecular weight suggest favorable biodegradation profiles, responding to concerns about "PFAS alternatives in research chemicals." Such attributes make it a candidate for studies on "benign-by-design fluorinated molecules," a hot topic in environmental chemistry circles.

In conclusion, methyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate (CAS 2639456-66-7) represents a multifaceted research tool bridging medicinal chemistry, synthetic methodology, and environmental consciousness. Its structural novelty continues to inspire investigations into "next-generation fluorinated pharmacophores" and "stereochemically complex amine synthesis," ensuring its place in contemporary scientific discourse while adhering to ethical and regulatory standards.